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Compound of Interest

Compound Name: Atto 590 NHS ester

Cat. No.: B1515295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Atto 590 is a fluorescent label belonging to the rhodamine dye family, characterized by its

strong absorption, high fluorescence quantum yield, and excellent photostability.[1][2][3] These

properties make it an ideal candidate for various life science applications, including the labeling

of peptides and proteins for use in fluorescence microscopy, single-molecule detection, and

flow cytometry.[1][4] The N-hydroxysuccinimide (NHS) ester of Atto 590 is a widely used

derivative that efficiently reacts with primary amines, such as the N-terminus of a peptide or the

side chain of a lysine residue, to form a stable amide bond. This document provides a detailed

protocol for the conjugation of Atto 590 NHS ester to peptides, along with key technical data

and workflow diagrams.

Quantitative Data Summary
The following table summarizes the key quantitative data for Atto 590 and its NHS ester

derivative.
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Parameter Value Reference

Molecular Weight (MW) 788.24 g/mol

Excitation Maximum (λabs) 593 nm

Emission Maximum (λfl) 622 nm

Molar Extinction Coefficient

(εmax)
1.2 x 10^5 M^-1 cm^-1

Fluorescence Quantum Yield

(ηfl)
80%

Fluorescence Lifetime (τfl) 3.7 ns

Correction Factor (CF280) 0.43

Optimal pH for Labeling 8.0 - 9.0

Recommended Storage
-20°C, protected from light and

moisture

Experimental Protocols
This section details the materials, reagents, and step-by-step methodology for conjugating Atto
590 NHS ester to a peptide.

Materials and Reagents
Peptide with a primary amine group (N-terminus or lysine residue)

Atto 590 NHS ester

Amine-free, anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

Purification column: Sephadex G-25 or equivalent gel filtration column or Reverse-Phase

High-Performance Liquid Chromatography (RP-HPLC) system.
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Phosphate-Buffered Saline (PBS), pH 7.4

Step-by-Step Protocol
1. Preparation of Reagents:

Peptide Solution: Dissolve the peptide in the reaction buffer to a final concentration of 1-10

mg/mL. Ensure the peptide solution is free from any amine-containing substances like Tris or

glycine. If the peptide is in a buffer containing amines, it should be dialyzed against PBS.

Atto 590 NHS Ester Stock Solution: Immediately before use, dissolve the Atto 590 NHS
ester in amine-free, anhydrous DMF or DMSO to a concentration of 1-10 mg/mL. This

solution is sensitive to moisture and should be prepared fresh.

2. Labeling Reaction:

Molar Ratio Calculation: The optimal molar ratio of dye to peptide can vary. A starting point is

a 2 to 10-fold molar excess of the Atto 590 NHS ester to the peptide.

Reaction Incubation: Add the calculated volume of the Atto 590 NHS ester stock solution to

the peptide solution. Gently mix and incubate the reaction at room temperature for 1 to 4

hours, protected from light. For Atto 590 NHS, a longer incubation time of up to 18 hours at

room temperature may be required for the reaction to be completed.

3. Purification of the Labeled Peptide:

Gel Filtration: Separate the labeled peptide from the unreacted dye and hydrolysis

byproducts using a gel filtration column (e.g., Sephadex G-25) pre-equilibrated with PBS.

The first colored fraction to elute will be the Atto 590-labeled peptide.

RP-HPLC: For higher purity, RP-HPLC is a suitable method. Use a C18 column with a

gradient of water (with 0.1% TFA) and acetonitrile (with 0.1% TFA).

4. Characterization and Storage:

Concentration and Degree of Labeling (DOL): The concentration of the labeled peptide and

the DOL can be determined spectrophotometrically.
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Storage: Store the purified, labeled peptide at -20°C or -80°C, protected from light.

Visualizations
Chemical Reaction of Atto 590 NHS Ester with a Peptide
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Caption: Covalent bond formation between a peptide's primary amine and Atto 590 NHS ester.

Experimental Workflow for Peptide Labeling
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Caption: Step-by-step workflow for labeling peptides with Atto 590 NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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